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Compound of Interest

Compound Name: ZDLD20

Cat. No.: B12417153 Get Quote

ZDLD20 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with ZDLD20. It includes safety guidelines,

experimental protocols, and answers to frequently asked questions to ensure safe and effective

handling and use of this compound in a laboratory setting.

Safety Information & Material Properties
While a comprehensive Material Safety Data Sheet (MSDS) for ZDLD20 is not publicly

available, this section summarizes known properties and provides general safety guidance

based on its classification as a β-carboline and a selective CDK4/CycD3 inhibitor.

Chemical and Physical Properties

The following table summarizes the available quantitative data for ZDLD20.
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Property Value Source

CAS Number 2762279-02-5 [1]

Molecular Formula C₂₂H₂₂N₆O [1]

Formula Weight 386.45 g/mol [1]

Purity >98% (HPLC) [1]

Physical Appearance Solid [2]

Storage -20°C [1]

Stability ≥ 2 years at -20°C [1]

IC₅₀ 6.51 μM for CDK4/CycD3 [1]

Hazard Identification and Safety Precautions

As a potent bioactive compound, ZDLD20 should be handled with care. The following are

potential hazards and recommended safety measures:

Toxicological Properties: The full toxicological profile of ZDLD20 has not been determined.

As a selective inhibitor of CDK4/CycD3, it has potent anticancer activity, including the ability

to inhibit colony formation, prevent cell invasion and migration, induce apoptosis, and arrest

the G1 phase of the cell cycle.[1] Compounds with such activity should be considered

potentially hazardous.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

ZDLD20. This includes:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A lab coat

Handling: Handle ZDLD20 in a well-ventilated area, preferably in a chemical fume hood, to

avoid inhalation of any dust or aerosols. Avoid contact with skin and eyes.
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Storage: Store ZDLD20 in a tightly sealed container at -20°C as recommended.[1]

First Aid Measures

In case of exposure, follow these first aid guidelines:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Rinse eyes cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Experimental Protocols & Troubleshooting
General Workflow for Handling Solid ZDLD20

The following diagram outlines a general workflow for the safe handling and preparation of a

stock solution of ZDLD20.
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General Workflow for Handling Solid ZDLD20
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Caption: A generalized workflow for the safe handling and preparation of ZDLD20 solutions.
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Detailed Methodology for Stock Solution Preparation

Preparation: Put on all necessary personal protective equipment (PPE), including a lab coat,

safety glasses, and chemical-resistant gloves. Perform all work in a certified chemical fume

hood.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of solid ZDLD20 into the tube.

Solubilization: Add the appropriate volume of a suitable solvent (e.g., DMSO) to the tube to

achieve the desired stock concentration.

Dissolution: Vortex the tube until the solid is completely dissolved. If necessary, sonicate the

solution for a short period to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

ZDLD20 Signaling Pathway
ZDLD20 is a selective inhibitor of Cyclin-Dependent Kinase 4 (CDK4) when in complex with

Cyclin D3.[1] The following diagram illustrates the canonical CDK4/Cyclin D pathway and the

point of inhibition by ZDLD20.
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ZDLD20 Mechanism of Action on the CDK4/Cyclin D Pathway
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Caption: ZDLD20 inhibits the CDK4/Cyclin D complex, preventing cell cycle progression.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for ZDLD20?
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A1: While the specific solubility of ZDLD20 is not detailed in the provided search results, similar

compounds are often soluble in organic solvents such as dimethyl sulfoxide (DMSO). It is

recommended to perform a small-scale solubility test to determine the optimal solvent for your

experimental needs.

Q2: How should I dispose of ZDLD20 waste?

A2: Dispose of ZDLD20 waste in accordance with all applicable federal, state, and local

environmental regulations. As a potent chemical compound, it should be treated as hazardous

chemical waste.

Q3: What should I do if I accidentally spill ZDLD20 powder?

A3: In case of a spill, ensure the area is well-ventilated and you are wearing appropriate PPE.

Gently cover the spill with an absorbent material to avoid raising dust. Collect the absorbed

material into a sealed container for hazardous waste disposal. Clean the spill area thoroughly

with a suitable solvent and then with soap and water.

Q4: Can ZDLD20 be used in animal studies?

A4: ZDLD20 is described as an orally active inhibitor.[1] However, the product information

states that it is for "research use only and should not be used for diagnostic or medical

purposes."[2] Any in vivo experiments should be conducted under a protocol approved by an

institutional animal care and use committee (IACUC).

Q5: What are the potential off-target effects of ZDLD20?

A5: The provided information describes ZDLD20 as a selective CDK4/CycD3 inhibitor.

However, like most inhibitors, there is a potential for off-target effects. It is advisable to consult

the primary literature or perform appropriate control experiments to validate the specificity of its

action in your experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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